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Compound of Interest

Compound Name: 4-Chlorobenzyl bromide
CAS No.: 622-95-7
Cat. No.: B1630557

Get Quote

\ J

4-Chlorobenzyl bromide, a halogenated aromatic hydrocarbon, is a versatile building block in
organic synthesis. Its reactivity is primarily centered around the benzylic bromide, making it an
excellent substrate for nucleophilic substitution reactions.

CAS Number: 622-95-7[1][2][3][4][5][6][7][8]
Synonyms:

¢ a-Bromo-4-chlorotoluene[2]

¢ 1-(Bromomethyl)-4-chlorobenzene[6][8]

¢ p-Chlorobenzyl bromide[8]

Physicochemical Data Summary
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Property Value Source(s)
Molecular Formula C7HeBrCl [31[81I9]
Molecular Weight 205.48 g/mol [1][5]1[8]

White to off-white crystalline
Appearance ] [2]
solid or powder

Melting Point 46-52 °C [31[5][71[9][10]
Boiling Point 124 °C at 20 mmHg [11]

Solubility Insoluble in water [10]

SMILES String Clclcec(CBr)ccl [519]
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Safety and Handling: A Self-Validating System

Due to its hazardous nature, strict adherence to safety protocols is paramount when handling

4-Chlorobenzyl bromide. It is classified as a corrosive substance that can cause severe skin
burns and eye damage.[2][5][12][13] It is also a lachrymator, meaning it irritates the eyes and

causes tearing.

Hazard Identification:
¢ GHS Pictogram: GHSO05 (Corrosion)[1][5]
» Signal Word: Danger[1][5][12][13]

e Hazard Statements: H314 (Causes severe skin burns and eye damage), H290 (May be
corrosive to metals)[1][2][5][13]

Recommended Personal Protective Equipment (PPE):

o Eye/Face Protection: Chemical safety goggles and a face shield are essential.[1]
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» Skin Protection: Wear chemical-resistant gloves (e.qg., nitrile rubber) and protective clothing
to prevent skin contact.[1]

e Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for
organic vapors, especially when handling the powder outside of a fume hood.[1]

Handling and Storage:
e Handle in a well-ventilated area, preferably within a chemical fume hood.[13][14]

e Store in a cool, dry, and well-ventilated place away from incompatible materials such as
bases and strong oxidizing agents.[14]

o Keep the container tightly closed and store under an inert atmosphere.[13][14]

Synthesis of 4-Chlorobenzyl Bromide

A common and reliable method for the laboratory-scale synthesis of 4-Chlorobenzyl bromide
is the free-radical bromination of 4-chlorotoluene. This reaction is typically initiated by light or a
radical initiator.

Experimental Protocol: Free-Radical Bromination of 4-
Chlorotoluene[13]

e Reaction Setup: In a two-necked flask equipped with a reflux condenser and a dropping
funnel, dissolve 0.2 moles of 4-chlorotoluene in five times its volume of dry carbon
tetrachloride.

e Initiation: Heat the mixture to boiling. Irradiate the flask with a 500-watt photolamp to initiate
the reaction.

e Bromine Addition: Slowly add 0.205 moles of dry bromine dropwise. The rate of addition
should be controlled so that the solution remains nearly colorless. The reaction is typically
complete within 30 minutes to 2 hours.

o Workup: After the reaction is complete, cool the solution and wash it sequentially with ice
water and an ice-cold aqueous sodium bicarbonate solution.
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» Drying and Solvent Removal: Dry the organic layer with magnesium sulfate and remove the
carbon tetrachloride under reduced pressure.

 Purification: The crude product can be purified by vacuum distillation (boiling point 124 °C at
20 mmHg) or by recrystallization from ethanol or petroleum ether to yield the final product.
[11]

Synthesis Workflow Diagram

4-Chlorobenzyl bromide

Workup & Purification
““““““ Aqueous Wash —» Solvent Removal (EvaporalmnD—V@acuum Distillation or Recryslall\zauor)

Carbon Tetrachloride (Solvent)

R2NH (Amine) + Cl-CeHa-CH:Br (4-Chlorobenzyl bromide) ~ ——N2ReCON o o\ oH,-CoHa-Cl (N-alkylated product) + HBr

Click to download full resolution via product page
Caption: General scheme for the N-alkylation of an amine.

Analytical Characterization

The identity and purity of 4-Chlorobenzyl bromide can be confirmed using standard analytical

techniques.

« Infrared (IR) Spectroscopy: The IR spectrum will show characteristic peaks for the C-H
stretching of the aromatic ring and the CHz group, as well as C-Cl and C-Br stretching
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vibrations.

e Mass Spectrometry (MS): The mass spectrum will exhibit a molecular ion peak
corresponding to the molecular weight of the compound, along with characteristic
fragmentation patterns.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: Will show a singlet for the benzylic protons (CHz2) and signals in the aromatic
region for the protons on the benzene ring.

o 13C NMR: Will show distinct signals for the benzylic carbon and the carbons of the
aromatic ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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